UNC10201652

Specification

• Molecular Formula: C20H25N7OS
• Molecular Weight: 411.5 g/mol
• IUPAC Name: 4-(13-piperazin-1-yl-11-thia-9,14,15,16-tetrazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-8-yl)morpholine
• Standard InChI: InChI=1S/C20H25N7OS/c1-2-4-14-13(3-1)15-16-17(19(24-25-23-16)26-7-5-21-6-8-26)29-20(15)22-18(14)27-9-11-28-12-10-27/h21H,1-12H2
• Standard InChI Key: ZPVQONCMKZBGTB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(N=C2N4CCOCC4)SC5=C3N=NN=C5N6CCNCC6

Introduction

The compound 4-(13-piperazin-1-yl-11-thia-9,14,15,16-tetrazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-8-yl)morpholine is a highly intricate organic molecule belonging to the class of piperazine derivatives. Its structure is characterized by a combination of heterocyclic systems and functional groups that contribute to its unique chemical properties and potential applications in medicinal chemistry.

Synthesis

The synthesis of this compound involves multi-step procedures requiring precise control over reaction conditions such as temperature and pH to achieve high yields and purity. Below are the general steps:

• Formation of the Core Framework: The core polycyclic structure is typically synthesized through cyclization reactions involving sulfur and nitrogen-containing precursors.

• Functionalization: Subsequent steps involve introducing the piperazine and morpholine moieties via nucleophilic substitution or coupling reactions.

• Purification and Characterization:

  • Analytical techniques like NMR spectroscopy (¹H and ¹³C) and mass spectrometry are employed to confirm the structure.

  • Elemental analysis ensures the compound's purity.

Experimental Data

Property	Value/Details
Molecular Weight	396.56 g/mol
Solubility	Moderate in organic solvents; variable in water
Analytical Techniques	NMR (¹H and ¹³C), Mass Spectrometry
Potential Applications	Anticancer activity, neurological modulation

Research Findings

Studies on structurally related compounds provide insights into this molecule's potential:

• Antimicrobial Activity: Piperazine derivatives have shown broad-spectrum antimicrobial effects.

• Antiviral Properties: Similar heterocyclic compounds have been evaluated for antiviral activity against influenza viruses.

• Antitumoral Activity: Structural modifications on related frameworks have demonstrated inhibition of tubulin polymerization in cancer cells.